Cas no 2137145-76-5 (tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate
• CAS No: 2137145-76-5
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6053493
• PubChem ID: 165780594
• Update Time: 2025-07-23

tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(5-methylpyridin-2-yl)-3-oxopropyl]carbamate
• EN300-1164829
• 2137145-76-5

• Inchi： 1S/C14H20N2O3/c1-10-5-6-11(15-9-10)12(7-8-17)16-13(18)19-14(2,3)4/h5-6,8-9,12H,7H2,1-4H3,(H,16,18)/t12-/m1/s1
• InChI Key： JBTUKYJZXWUNMF-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](C1C=CC(C)=CN=1)CC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate

Professional Introduction to Compound with CAS No. 2137145-76-5 and Product Name: tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate

The compound with the CAS number 2137145-76-5 and the product name tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The detailed analysis of its molecular structure and functional groups provides a comprehensive understanding of its chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The presence of a tert-butyl group in the molecular structure enhances the stability and bioavailability of the compound, making it an attractive candidate for further investigation. Additionally, the incorporation of a 5-methylpyridin-2-yl moiety introduces specific electronic and steric properties that can influence its interactions with biological targets.

The stereochemistry of the compound, particularly the (1R) configuration, plays a crucial role in determining its biological efficacy. Studies have shown that enantiomeric purity is essential for achieving optimal pharmacological effects. The (1R)-isomer of this compound has demonstrated promising results in preclinical studies, suggesting its potential as a lead compound for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Molecular modeling studies on tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate have revealed its binding affinity to various protein targets. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of chiral auxiliaries and catalysts has facilitated the stereoselective synthesis of the (1R)-isomer, highlighting the importance of precision in pharmaceutical manufacturing.

Evaluation of the pharmacological properties of tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate has revealed its potential as an inhibitor of key enzymes involved in metabolic pathways. Preliminary in vitro studies have demonstrated its ability to modulate enzyme activity, suggesting therapeutic benefits in conditions such as metabolic disorders and inflammation.

The compound's interaction with biological targets has been further explored through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its binding mechanism and structural features responsible for its biological activity.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of experimental data with computational models has accelerated the discovery process, leading to more efficient identification of lead compounds.

The future prospects for tert-butyl N-(1R)-1-(5-methylpyridin-2-yl)-3-oxopropylcarbamate include further optimization of its chemical structure to enhance potency and selectivity. Additionally, preclinical and clinical trials are planned to evaluate its safety and efficacy in human subjects. These studies will provide critical data for regulatory approval and commercialization.

The impact of this compound on drug development underscores the importance of innovative research in pharmaceutical chemistry. By leveraging cutting-edge technologies and collaborative approaches, scientists are paving the way for next-generation therapeutics that address unmet medical needs.